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Compound of Interest

Compound Name: RS102895

Cat. No.: B15602449

Providing critical safety and logistical information for the proper handling and disposal of the
CCR2 antagonist, RS102895, this document outlines procedural guidance to ensure the safety
of laboratory personnel and minimize environmental impact.

For researchers, scientists, and drug development professionals working with RS102895,
adherence to proper disposal protocols is paramount. This guide provides a step-by-step
approach to the safe management of RS102895 waste, drawing from safety data sheet (SDS)
recommendations.

Hazard Identification and Personal Protective
Equipment (PPE)

RS102895 hydrochloride is classified with the following hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4)[1]

Causes skin irritation (Skin corrosion/irritation - Category 2)[1]

Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A)[1]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory
tract irritation - Category 3)[1]
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Before handling RS102895, it is mandatory to wear appropriate personal protective equipment
(PPE) to mitigate exposure risks.

Personal Protective Equipment (PPE) Specification

Wear safety glasses with side-shields or

Eye/Face Protection
goggles.

_ . Wear protective gloves (e.g., nitrile rubber) and
Skin Protection
a lab coat.

Use a NIOSH-approved respirator with an
Respiratory Protection appropriate filter if ventilation is inadequate or

for spill cleanup.

Spill and Waste Management Procedures

In the event of a spill or when preparing for disposal, the following procedures should be
followed to ensure safety and compliance.

Spill Containment and Cleanup:

o Evacuate and Ventilate: Ensure the area is well-ventilated. For large spills, evacuate
personnel to a safe area[1].

» Containment: Prevent further leakage or spillage. Keep the product away from drains and
water courses[1].

e Absorption: For liquid spills, absorb the solution with a finely-powdered, inert, liquid-binding
material such as diatomite or universal binders[1]. For solid spills, carefully sweep or scoop
the material to avoid dust formation.

o Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol[1].

o Collection: Collect all contaminated materials, including absorbents and cleaning supplies,
into a designated, labeled waste container.

Disposal of Unused RS102895 and Contaminated Materials:
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The primary directive for the disposal of RS102895 and any contaminated materials is to
adhere to all applicable local, state, and federal regulations. Chemical waste disposal
procedures can vary significantly based on jurisdiction.

o Waste Segregation: Do not mix RS102895 waste with other waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.

o Containerization: Place all RS102895 waste, including empty containers, contaminated PPE,
and spill cleanup materials, into a clearly labeled, sealed container suitable for chemical
waste.

e Labeling: The waste container must be labeled with the full chemical name ("RS102895
hydrochloride"), associated hazards (e.g., "Harmful,” "Irritant"), and the date of accumulation.

e Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department
or equivalent authority for specific guidance on the disposal of this chemical. They will
provide information on the proper waste stream and arrange for professional disposal.

RS102895 Disposal Decision Pathway

The following diagram illustrates the logical workflow for the proper disposal of RS102895.
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Caption: Logical workflow for the safe disposal of RS102895 waste.
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Experimental Protocols Cited

The disposal procedures outlined are based on standard chemical safety protocols and
information derived from the Safety Data Sheet (SDS) for RS102895 hydrochloride. No
experimental protocols for the specific chemical neutralization or degradation of RS102895 for
disposal purposes were identified in the public domain. The recommended procedure is
professional disposal in accordance with hazardous waste regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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